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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of secretin-stimulated pancreatic function testing

(S-PFT), examining its reproducibility and reliability in the context of available secretin

formulations and alternative diagnostic methods. Experimental data and detailed protocols are

presented to aid in the selection of the most appropriate pancreatic function test for research

and clinical trial settings.

Erratum: It is important to clarify a potential point of confusion regarding the product name

"Secrepan." Our research indicates that Secrepan is a brand name for pantoprazole, a proton

pump inhibitor used to reduce stomach acid. It is not a secretin-containing product and is

therefore not relevant to secretin-stimulated pancreatic function testing. This guide will instead

focus on a comparison of available secretin formulations and alternative pancreatic function

tests.
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Pancreatic function tests are essential for diagnosing exocrine pancreatic insufficiency (EPI), a

condition characterized by the inability to properly digest food due to a lack of digestive

enzymes produced by the pancreas. These tests can be broadly categorized as direct or

indirect.

Direct Pancreatic Function Tests: These tests involve the direct collection and analysis of

pancreatic secretions after stimulation. The secretin-stimulated PFT is considered a gold

standard for assessing pancreatic exocrine function.[1][2]

Indirect Pancreatic Function Tests: These tests measure the downstream consequences of

pancreatic insufficiency, such as the presence of undigested fat or pancreatic enzymes in the

stool.[3] The fecal elastase test is a commonly used indirect test.[3]

Comparison of Secretin Formulations
The secretin used in S-PFT can be of biologic porcine origin or a synthetic version, either

porcine or human. Due to the unavailability of biologic porcine secretin at times, synthetic forms

have been developed.[4]

Key Findings:

Bioequivalence: Studies have shown that synthetic porcine secretin (SPS) and synthetic

human secretin (SHS) are equivalent to each other and to biologic porcine secretin (BPS)

and can be used interchangeably in pancreatic function testing.[4]

Accuracy: In one study, both synthetic forms of secretin were 100% accurate in diagnosing

chronic pancreatitis in subjects with the disease and in excluding it in normal controls.[4]

Side Effects: Synthetic forms of secretin have been associated with fewer side effects

compared to biologic porcine secretin, with the exception of transient tachycardia.[4]

Table 1: Comparison of Secretin Formulations for Pancreatic Function Testing
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Feature
Synthetic Human
Secretin (e.g.,
ChiRhoStim®)

Synthetic Porcine
Secretin

Biologic Porcine
Secretin

Source
Laboratory-

synthesized

Laboratory-

synthesized

Derived from porcine

intestines

Bioequivalence
Equivalent to SPS and

BPS[4]

Equivalent to SHS

and BPS[4]
Reference standard[4]

Accuracy

100% in diagnosing

and excluding chronic

pancreatitis in one

study[4]

100% in diagnosing

and excluding chronic

pancreatitis in one

study[4]

Gold standard for

comparison[4]

Side Effects

Fewer side effects

than BPS, except for

potential transient

tachycardia[4]

Fewer side effects

than BPS, except for

potential transient

tachycardia[4]

Higher incidence of

side effects[4]

Reproducibility and Reliability of Pancreatic
Function Tests
The choice of a pancreatic function test often depends on a balance between its accuracy,

invasiveness, and reproducibility.

Table 2: Performance Characteristics of Pancreatic Function Tests
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Test Method Sensitivity Specificity
Reproducibilit
y/Reliability

Secretin-

Stimulated PFT

(S-PFT / ePFT)

Direct, invasive

(endoscopic)

60% - 94% for

chronic

pancreatitis[5]

67% - 95% for

chronic

pancreatitis[5]

Data on

coefficient of

variation is

limited in the

reviewed

literature.

Fecal Elastase-1

Test

Indirect, non-

invasive (stool

sample)

Pooled sensitivity

of 77% vs. S-

PFT[6]

Pooled specificity

of 88% vs. S-

PFT[6]

Low day-to-day

variation (mean

CV = 15%)[7]

Key Considerations:

The endoscopic pancreatic function test (ePFT), a modern version of the S-PFT, is

considered a sensitive method for diagnosing early-stage chronic pancreatitis.[2]

The fecal elastase test is a simpler, non-invasive alternative, but its sensitivity is lower,

particularly for mild to moderate pancreatic insufficiency.[7] A meta-analysis showed a pooled

sensitivity of 77% and specificity of 88% for fecal elastase-1 compared to the secretin

stimulation test.[6]

Experimental Protocols
Endoscopic Pancreatic Function Test (ePFT) Protocol
This protocol is based on commonly cited methodologies for the secretin-stimulated

endoscopic pancreatic function test.[1][8][9]

Patient Preparation:

Patients should fast for at least 12 hours prior to the procedure.[10]

Anticholinergic medications should be discontinued for an appropriate period before the test.

Procedure:
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The patient is placed in the left lateral decubitus position.[1]

Conscious sedation is administered.

A standard upper endoscope is inserted and advanced to the second portion of the

duodenum.

Any existing gastric and duodenal fluid is aspirated and discarded to prevent contamination.

[8]

A baseline duodenal fluid sample may be collected.

Synthetic secretin (e.g., synthetic human secretin at 0.2 mcg/kg) is administered

intravenously.[1]

Duodenal fluid is aspirated at specified time intervals, typically 15, 30, 45, and 60 minutes

after secretin injection.[8] A shortened, two-sample collection at 30 and 45 minutes has also

been validated.[1]

Collected samples are immediately placed on ice.[8]

Sample Analysis:

Samples are analyzed for bicarbonate concentration using a standard chemistry

autoanalyzer.[8]

A peak bicarbonate concentration of less than 80 mEq/L is generally considered indicative of

exocrine pancreatic insufficiency.[8][11]

Fecal Elastase-1 Test Protocol
This protocol is a general guideline for the non-invasive fecal elastase-1 test.[12][13][14]

Patient Preparation:

No specific dietary restrictions are typically required.
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Pancreatic enzyme replacement therapy does not need to be discontinued as the assay is

specific for human elastase.

Sample Collection:

A single, solid or semi-solid stool sample is collected in a clean container.[12]

The sample should not be contaminated with urine or water.[12]

Sample Analysis:

The concentration of elastase-1 in the stool sample is measured using an enzyme-linked

immunosorbent assay (ELISA).

Results are interpreted as follows:

> 200 µg/g: Normal pancreatic function.[13]

100-200 µg/g: Mild to moderate pancreatic insufficiency.[13]

< 100 µg/g: Severe pancreatic insufficiency.[13]

Signaling Pathways and Experimental Workflows
Secretin Signaling Pathway in Pancreatic Ductal Cells
Secretin stimulates bicarbonate secretion from pancreatic ductal cells through a well-defined

signaling cascade.
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Caption: Secretin signaling pathway in a pancreatic ductal cell.

Experimental Workflow for Endoscopic Pancreatic
Function Test (ePFT)
The following diagram illustrates the key steps involved in performing an ePFT.
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Caption: Experimental workflow for the endoscopic pancreatic function test.
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Conclusion
Direct pancreatic function testing with secretin stimulation, particularly the endoscopic method

(ePFT), remains a highly sensitive and specific method for assessing exocrine pancreatic

function, especially in early-stage disease. Synthetic human and porcine secretin formulations

are bioequivalent and can be used interchangeably. The non-invasive fecal elastase test offers

a practical alternative for initial screening, although with lower sensitivity for mild to moderate

pancreatic insufficiency. The choice of test should be guided by the specific research question,

the required level of diagnostic accuracy, and the clinical context.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.bangaloregastrocentre.com/blog/fecal-elastase-test-the-complete-guide-to-pancreatic-function-testing
https://medlineplus.gov/lab-tests/stool-elastase/
https://www.benchchem.com/product/b072868/docs#a-comparative-guide-to-secretin-stimulated-pancreatic-function-testing-reproducibility-reliability-and-alternatives
https://www.benchchem.com/product/b072868/docs#a-comparative-guide-to-secretin-stimulated-pancreatic-function-testing-reproducibility-reliability-and-alternatives
https://www.benchchem.com/product/b072868/docs#a-comparative-guide-to-secretin-stimulated-pancreatic-function-testing-reproducibility-reliability-and-alternatives
https://www.benchchem.com/product/b072868/docs#a-comparative-guide-to-secretin-stimulated-pancreatic-function-testing-reproducibility-reliability-and-alternatives
https://www.benchchem.com/product/b072868/docs#a-comparative-guide-to-secretin-stimulated-pancreatic-function-testing-reproducibility-reliability-and-alternatives
https://www.benchchem.com/product/b072868?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

